(3-Amino-5-((2-fluorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [3-amino-4-(benzenesulfonyl)-5-(2-fluoroanilino)thiophen-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C25H21FN2O3S2/c1-15-12-13-18(16(2)14-15)22(29)23-21(27)24(33(30,31)17-8-4-3-5-9-17)25(32-23)28-20-11-7-6-10-19(20)26/h3-14,28H,27H2,1-2H3
• InChI Key: ZTLDFZHISWPKKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=C(C(=C(S2)NC3=CC=CC=C3F)S(=O)(=O)C4=CC=CC=C4)N)C
• Molecular Formula: C25H21FN2O3S2
• Molecular Weight: 480.6 g/mol
• CAS No.: 959492-03-6

Description

(3-Amino-5-((2-fluorophenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(2,4-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C25H21FN2O3S2 and its molecular weight is 480.57. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A thiophene heterocyclic compound, related to the specified chemical, has been investigated for its anticancer activity against human colon cancer HCT116 cells. The compound exhibited a dose- and time-dependent inhibitory effect on cell growth, primarily through the induction of apoptosis rather than cell cycle arrest. This effect was found to be p53-dependent, indicating that the compound might serve as a promising lead for the treatment of human colon cancer (Xiaolin Liao et al., 2017).

Synthesis and Structure Analysis

Further studies have been conducted on similar compounds, focusing on their synthesis, crystal structure, and potential antitumor activity. These studies include the development of methodologies for synthesizing novel compounds with potential biological applications, including anticancer activity (Zhi-hua Tang & W. Fu, 2018). Additionally, research into the synthesis, spectral characterization, and docking studies of thiophene and thiazole derivatives has provided insights into their antibacterial activity and potential therapeutic applications (M. Shahana & A. Yardily, 2020).

Chemical Synthesis and Characterization

Efforts in chemical synthesis have also led to the development of catalyst- and solvent-free methodologies for creating derivatives of thiophene, showcasing efficient approaches to regioselective synthesis. These advancements not only contribute to our understanding of the chemical properties of these compounds but also to their practical applications in material science and pharmaceuticals (R. Moreno-Fuquen et al., 2019).